molecular formula C19H23N3O B11824654 (2-(6-(Dimethylamino)-2-methylpyridin-3-yl)pyrrolidin-1-yl)(phenyl)methanone

(2-(6-(Dimethylamino)-2-methylpyridin-3-yl)pyrrolidin-1-yl)(phenyl)methanone

Cat. No.: B11824654
M. Wt: 309.4 g/mol
InChI Key: PSGKMULVQBQGQR-UHFFFAOYSA-N
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Description

This compound features a pyrrolidine ring linked to a phenyl methanone group and a substituted pyridine moiety. The pyridine ring is functionalized with a dimethylamino group at the 6-position and a methyl group at the 2-position. The dimethylamino group enhances basicity, while the methyl group may influence steric interactions.

Properties

Molecular Formula

C19H23N3O

Molecular Weight

309.4 g/mol

IUPAC Name

[2-[6-(dimethylamino)-2-methylpyridin-3-yl]pyrrolidin-1-yl]-phenylmethanone

InChI

InChI=1S/C19H23N3O/c1-14-16(11-12-18(20-14)21(2)3)17-10-7-13-22(17)19(23)15-8-5-4-6-9-15/h4-6,8-9,11-12,17H,7,10,13H2,1-3H3

InChI Key

PSGKMULVQBQGQR-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=N1)N(C)C)C2CCCN2C(=O)C3=CC=CC=C3

Origin of Product

United States

Biological Activity

The compound (2-(6-(Dimethylamino)-2-methylpyridin-3-yl)pyrrolidin-1-yl)(phenyl)methanone, with CAS number 1352523-84-2, is a pyrrolidine derivative that has garnered attention due to its potential biological activities. This article delves into its biological activity, including antibacterial, antifungal, and anticancer properties, supported by research findings and case studies.

  • Molecular Formula : C19H23N3O
  • Molecular Weight : 309.41 g/mol
  • Structural Features : The compound contains a dimethylamino group, a pyrrolidine ring, and a phenyl group which may contribute to its biological activities.

Antibacterial Activity

Recent studies have highlighted the antibacterial potential of pyrrolidine derivatives. For instance, compounds with similar structural features have shown significant inhibitory effects against various bacterial strains.

Key Findings:

  • In vitro Studies : Various derivatives exhibited potent antibacterial activity against Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values ranged significantly, indicating varying degrees of effectiveness.
    Bacterial StrainMIC (µM)
    Bacillus subtilis4.69 - 22.9
    Staphylococcus aureus5.64 - 77.38
    Escherichia coli2.33 - 156.47
    Pseudomonas aeruginosa13.40 - 137.43
    Salmonella typhi11.29 - 77.38
  • Mechanism of Action : The antibacterial activity is believed to be influenced by the presence of electron-donating and electron-withdrawing groups on the piperidine ring, enhancing the compound's interaction with bacterial cell membranes .

Antifungal Activity

The compound has also shown promise in antifungal applications. Research indicates that similar pyrrolidine derivatives can inhibit fungal growth effectively.

Antifungal Efficacy:

  • Fungal Strains Tested : The compound was evaluated against common fungal pathogens such as Candida albicans and Fusarium oxysporum.
    Fungal StrainMIC (µM)
    Candida albicans16.69 - 78.23
    Fusarium oxysporum56.74 - 222.31
  • Activity Insights : The structural characteristics of the compound, particularly the dimethylamino and pyrrolidine moieties, are hypothesized to play a crucial role in disrupting fungal cell integrity .

Anticancer Potential

The anticancer properties of related compounds have been explored extensively, revealing promising results.

Case Studies:

  • Topoisomerase Inhibition : Some derivatives have demonstrated topoisomerase I-targeting activity, which is critical in cancer therapy as it interferes with DNA replication.
    • IC50 values for certain derivatives ranged from 0.4 to 5.0 nM , indicating potent cytotoxicity against cancer cell lines such as RPMI8402 and KB3-1 .
  • Mechanistic Insights : The mechanism often involves the induction of apoptosis in cancer cells through various pathways influenced by the compound's chemical structure .

Comparison with Similar Compounds

Inferred Property and Activity Trends

  • Solubility : Analogs with morpholine or hydroxymethyl groups may exhibit higher aqueous solubility due to polar functional groups.
  • Bioactivity: The phenyl methanone group in the target compound could facilitate π-π stacking in protein binding sites, a feature absent in the methanol or thiophene-containing analogs.

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